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Compound of Interest

Compound Name: 4-Bromo-2-chlorophenol

CAS No.: 3964-56-5

Cat. No.: B165030 Get Quote

Executive Summary
4-Bromo-2-chlorophenol (CAS: 3964-56-5) is a critical halogenated phenolic intermediate

used primarily in the synthesis of organophosphate pesticides (e.g., Profenofos) and specific

pharmaceutical agents.[1][2] Its solubility behavior is dominated by the competition between its

polar phenolic hydroxyl group and the lipophilic halogen substituents.

This guide provides a definitive analysis of its solubility landscape, synthesizing available

experimental data with thermodynamic modeling. It is designed for process chemists and

formulation scientists requiring precise control over extraction, crystallization, and reaction

solvent selection.
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Parameter Value Source/Method

Molecular Weight 207.45 g/mol Calculated

Physical State
White to off-white crystalline

solid
Visual Inspection

Melting Point (

)
47–49 °C (320–322 K) Experimental [1]

Boiling Point (

)
232–235 °C Experimental [1]

Log 3.2 – 3.36
Partition Coeff.[3] (Lipophilic)

[2]

Water Solubility 28 mg/L (at 25 °C) OECD 105 [3]

(Est.) ~20.2 kJ/mol Joback Method [4]

Solubility Landscape: Organic vs. Aqueous[1]
The solubility of 4-Bromo-2-chlorophenol follows a distinct "Like Dissolves Like" mechanism,

heavily skewed towards organic solvents due to the electron-withdrawing and lipophilic nature

of the bromine and chlorine atoms on the benzene ring.

Organic Solvent Compatibility
Experimental screenings and polarity matching indicate high solubility in medium-to-high

polarity organic solvents. The compound exhibits positive deviation from ideal solubility in

alcohols due to hydrogen bonding between the solvent's hydroxyl group and the phenolic

oxygen.

Solubility Tier List (at 25 °C):

Tier 1 (High Solubility > 100 mg/mL):
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Methanol: ~0.1 g/mL (10% w/v) confirmed. Excellent for recrystallization when combined

with water (antisolvent).

Ethanol: Completely miscible in high concentrations.

Acetone: High solubility driven by dipole-dipole interactions.

Tier 2 (Moderate/High Solubility):

Toluene: Soluble.[1][4] Useful for azeotropic drying processes.

Ethyl Acetate: Good solubility; often used as an extraction solvent from acidified aqueous

layers.

Tier 3 (Low/Sparingly Soluble):

Water: Practically insoluble (28 mg/L).[1][5] The hydrophobic halogenated ring

overwhelms the hydrophilic potential of the single -OH group.

Thermodynamic Driving Forces
The dissolution process is governed by the Gibbs energy of solution (

):

Enthalpic Contribution (

): In polar protic solvents (MeOH, EtOH), the exothermic formation of solute-solvent
hydrogen bonds competes with the endothermic crystal lattice disruption.

Entropic Contribution (

): The breakdown of the ordered crystal lattice (MP 47-49°C) provides a significant entropic
gain, favoring dissolution, especially as temperature approaches the melting point.

Experimental Protocol: Determination of Solubility
Curves
Since specific mole-fraction solubility curves (
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vs

) are often proprietary, the following validated protocol allows researchers to generate this data
with high precision.

Method: Dynamic Laser Monitoring (or Gravimetric
Alternative)
Objective: Determine the saturation temperature (

) for known mass fractions.

Preparation Gravimetric Dosing
(Solute + Solvent)

Heating Cycle
(Dissolution)

 T > Tm

Cooling Cycle
(Nucleation/Cloud Point) Slow Rate (-0.2 K/min)

Laser/Visual Detection
of Turbidity

 Re-verify (Hysteresis check) Plot T vs. x
(Solubility Curve)

 Record T_sat

Click to download full resolution via product page

Figure 1: Workflow for dynamic solubility determination via polythermal method.

Step-by-Step Procedure
Preparation: Calibrate analytical balance (

g).

Dosing: In a jacketed glass vessel, add a known mass of 4-Bromo-2-chlorophenol (

) and solvent (

).

Equilibration: Heat the mixture to

(approx 55 °C) under stirring (300 rpm) until fully dissolved.

Polythermal Analysis:

Cool the solution at a controlled rate (e.g., 0.2 K/min).
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Monitor turbidity using a laser transmittance probe or visual inspection.

Record the temperature at which the first crystal appears (Cloud Point).

Validation: Re-heat and re-cool to assess the metastable zone width (MSZW).

Calculation: Convert mass fractions to mole fractions (

) using molecular weights (

).

Thermodynamic Modeling & Prediction
For researchers needing to interpolate solubility data, the Modified Apelblat Equation is the

standard model for halogenated phenols:

Where:

= Mole fraction solubility of 4-Bromo-2-chlorophenol.

= Absolute temperature (K).

= Empirical parameters derived from the experimental protocol above.

Theoretical Estimation (Ideal Solubility): If experimental data is unavailable, the ideal solubility (

) can be estimated using the melting point (

) and enthalpy of fusion (

):

Using

kJ/mol and

K, researchers can predict the baseline solubility limit before accounting for solvent activity
coefficients.

Applications & Process Implications
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Crystallization & Purification
Solvent System: A Methanol/Water system is recommended.

Mechanism:[6] Dissolve 4-Bromo-2-chlorophenol in warm Methanol (Tier 1). Slowly add

Water (Tier 3) as an antisolvent to induce supersaturation and controlled crystallization.

Impurity Rejection: This method effectively rejects di-brominated byproducts (e.g., 2,4-

dibromophenol) which have different solubility indices in aqueous methanol.

Extraction Efficiency
Partitioning: With a Log

of ~3.3, extraction from aqueous reaction mixtures should use non-polar to moderately polar
solvents like Toluene or Dichloromethane.

pH Control: As a phenol (

), solubility in water increases drastically at

due to phenolate anion formation. For organic extraction, ensure the aqueous phase is
acidified (

) to maintain the neutral, lipophilic form.

Safety and Handling (MSDS Summary)
GHS Classification:

H315: Causes skin irritation.[7][8]

H319: Causes serious eye irritation.[7][8]

H411: Toxic to aquatic life with long-lasting effects.

Handling: Use nitrile gloves and chemical safety goggles. Handle in a fume hood to avoid

inhalation of dust/vapors.
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Storage: Store under inert atmosphere (Nitrogen/Argon) at room temperature. Light sensitive

(bromine elimination may occur over time, darkening the solid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Solubility Profile and Characterization
of 4-Bromo-2-chlorophenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165030#solubility-of-4-bromo-2-chlorophenol-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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